Cas no 1807091-53-7 (2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide
• CAS No: 1807091-53-7
• MF: C₆H₅F₃N₂O₃S
• MW: 242.175710439682
• CID: 4881236
• Update Time: 2025-06-15

2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide

• Inchi： 1S/C6H5F3N2O3S/c7-2-1-3(15(10,13)14)11-4(5(2)12)6(8)9/h1,6,12H,(H2,10,13,14)
• InChI Key： CJQLLMBATLGALA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C(F)F)N=1)O)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.2
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide

Introduction to 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide (CAS No. 1807091-53-7)

2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1807091-53-7, belongs to the pyridine sulfonamide class, which is widely recognized for its role in drug development. The presence of multiple fluorine atoms and a hydroxyl group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide consists of a pyridine ring substituted with a difluoromethyl group at the 2-position, a fluoro atom at the 4-position, a hydroxyl group at the 3-position, and a sulfonamide moiety at the 6-position. This arrangement of functional groups creates a molecule with high potential for interactions with biological targets, making it an attractive scaffold for drug discovery. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the hydroxyl group contribute to the compound's overall reactivity and binding affinity.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The incorporation of fluorine atoms into pharmaceutical compounds often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design. The specific configuration of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide makes it a valuable building block for synthesizing novel molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have been exploring its utility in developing inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and inflammatory disorders. The presence of both hydroxyl and sulfonamide groups provides multiple sites for chemical modification, allowing for the creation of libraries of compounds with tailored biological activities.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this molecule. The use of fluorinated precursors and protective group strategies is essential to ensure the successful introduction and retention of fluorine atoms at specific positions within the molecule.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide. Molecular modeling techniques have been used to predict binding modes with biological targets, estimate pharmacokinetic parameters, and optimize synthetic routes. These computational studies have provided valuable insights into how modifications to the molecular structure can enhance potency, selectivity, and bioavailability.

The potential applications of this compound extend beyond traditional small-molecule drug development. Researchers are investigating its use as a building block for peptidomimetics and other biologically active polymers. The pyridine sulfonamide core can be linked to other functional units through various chemical bonds, enabling the creation of complex macromolecules with specific therapeutic effects. This versatility makes 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide a versatile tool for medicinal chemists seeking to develop innovative therapeutic agents.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-6-sulfonamide (CAS No. 1807091-53-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its multifaceted applications in drug discovery, from serving as an intermediate in synthetic chemistry to being a scaffold for novel bioactive molecules, highlight its importance in modern medicinal research. As our understanding of fluorinated compounds continues to evolve, compounds like this are expected to play an increasingly pivotal role in the development of next-generation therapeutics.